Cas no 134387-85-2 (2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI))

• Product Name: 2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI)
• CAS No: 134387-85-2
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 880247
• PubChem ID: 688793
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-ethoxy-6-methyl-(9CI)
• 4-Ethoxy-6-methyl-2H-chromen-2-one

• Inchi： 1S/C12H12O3/c1-3-14-11-7-12(13)15-10-5-4-8(2)6-9(10)11/h4-7H,3H2,1-2H3
• InChI Key： UWYBUCACTOISFA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=C(C)C=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 204.079
• Monoisotopic Mass: 204.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives